Cas no 2248294-68-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate
• CAS No: 2248294-68-8
• MF: C₂₀H₁₇NO₅
• MW: 351.352685689926
• CID: 5971402
• PubChem ID: 165867229
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate
• EN300-6519229
• 2248294-68-8

• Inchi： 1S/C20H17NO5/c22-18(12-25-17-11-5-7-13-6-1-2-8-14(13)17)26-21-19(23)15-9-3-4-10-16(15)20(21)24/h1-4,6,8-10,17H,5,7,11-12H2
• InChI Key： MPDBNUSVHMHUMK-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 351.11067264g/mol
• Monoisotopic Mass: 351.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate (CAS No. 2248294-68-8) in Modern Chemical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate, identified by its CAS number 2248294-68-8, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural framework, combining an isoindole core with a tetrahydronaphthalene moiety linked through an acetoxy group, positions it as a promising candidate for further exploration in medicinal chemistry and materials science.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening new avenues for its application in drug discovery. The presence of both electron-withdrawing and electron-donating groups in its structure suggests potential for diverse reactivity, making it an intriguing subject for studying molecular interactions and biological activities.

In the context of contemporary research, this compound has garnered attention due to its structural similarity to known bioactive molecules. The isoindole scaffold is particularly noteworthy, as it is frequently encountered in natural products and pharmacologically relevant compounds. Studies have demonstrated that isoindole derivatives exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a tetrahydronaphthalene group into the molecule may further modulate these properties by introducing additional conformational flexibility and electronic effects.

The acetoxy functional group at the 2-position of the isoindole ring provides another layer of complexity to the molecule's behavior. This group can participate in hydrogen bonding interactions, influencing both the compound's solubility and its binding affinity to biological targets. Furthermore, the presence of a hydroxyl group on the tetrahydronaphthalene ring offers possibilities for further derivatization through etherification or esterification reactions, expanding the chemical space available for exploration.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate involves multi-step reactions that showcase modern organic synthesis techniques. Key steps include cyclization reactions to form the isoindole core, followed by nucleophilic substitution or coupling reactions to introduce the tetrahydronaphthalene moiety. Advances in catalytic systems have allowed for more efficient and environmentally friendly routes to this compound, aligning with green chemistry principles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science applications such as organic electronics or liquid crystals. Additionally, its ability to engage in multiple types of intermolecular interactions suggests utility in supramolecular chemistry and the design of molecular recognition systems.

Current research is focused on elucidating the biological activity of this molecule through both computational modeling and experimental validation. High-throughput screening methods are being employed to identify potential therapeutic targets, while spectroscopic techniques are used to characterize its physical properties. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in human disease.

The development of novel synthetic routes to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetate is also an active area of investigation. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular architectures efficiently. By leveraging these methods, researchers aim to optimize both yield and purity while minimizing waste generation.

In conclusion,1,3-dioxo - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- - hydro - - - --- --- --- --- --- --- --- --- ------ --- -------------------- * isoindol *-- * * * * * * * * * * * *--*--*--*--*--*--*--*--*--*--*--*-- * * * * * * * * * * * * * * * * * * <